Cas no 72450-51-2 (triphenyl(triphenylphosphaniumyl)oxyphosphanium ditrifluoromethanesulfonate)

• Product Name: triphenyl(triphenylphosphaniumyl)oxyphosphanium ditrifluoromethanesulfonate
• CAS No: 72450-51-2
• MF: C₃₈H₃₀F₆O₇P₂S₂
• MW: 838.708550930023
• MDL: MFCD16876580
• CID: 2857941
• PubChem ID: 11040176
• Update Time: 2025-07-18

triphenyl(triphenylphosphaniumyl)oxyphosphanium ditrifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• Triphenylphosphonium anhydride triflate
• F957TSW36Q
• Hendrickson reagent
• Hendrickson's reagent
• Hendrickson's reagent [MI]
• Triphenylphosphonium anhydride trifluoromethanesulfonate
• mu-Oxohexaphenyldiphosphorus(2+) 1,1,1-trifluoromethanesulfonic acid (1:2)
• Phosphorus(2+), mu-oxohexaphenyldi-, 1,1,1-trifluoromethanesulfonic acid (1:2)
• Q27277837
• triphenyl(triphenylphosphaniumyl)oxyphosphanium ditrifluoromethanesulfonate

• MDL： MFCD16876580
• Inchi： 1S/C36H30OP2.2CHF3O3S/c1-7-19-31(20-8-1)38(32-21-9-2-10-22-32,33-23-11-3-12-24-33)37-39(34-25-13-4-14-26-34,35-27-15-5-16-28-35)36-29-17-6-18-30-36;2*2-1(3,4)8(5,6)7/h1-30H;2*(H,5,6,7)/q+2;;/p-2
• InChI Key： XYOGBCBYMIAUAB-UHFFFAOYSA-L
• SMILES： S(C(F)(F)F)(=O)(=O)[O-].S(C(F)(F)F)(=O)(=O)[O-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)O[P+](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 838.08123861 g/mol
• Monoisotopic Mass: 838.08123861 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 55
• Rotatable Bond Count: 8
• Complexity: 695
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 838.7
• Topological Polar Surface Area: 140

Additional information on triphenyl(triphenylphosphaniumyl)oxyphosphanium ditrifluoromethanesulfonate

Triphenyl(triphenylphosphaniumyl)oxyphosphanium Ditrifluoromethanesulfonate (CAS No. 72450-51-2): An Overview

Triphenyl(triphenylphosphaniumyl)oxyphosphanium ditrifluoromethanesulfonate (CAS No. 72450-51-2) is a complex organophosphorus compound that has garnered significant attention in the fields of organic synthesis, catalysis, and materials science. This compound, often referred to by its systematic name, is a derivative of phosphonium salts and features a unique structural arrangement that imparts it with remarkable chemical properties and potential applications.

The molecular structure of triphenyl(triphenylphosphaniumyl)oxyphosphanium ditrifluoromethanesulfonate consists of a central phosphorus atom bonded to three phenyl groups and a tris(phenyl)phosphine oxide moiety. The ditrifluoromethanesulfonate anion, commonly known as the TFSI^- anion, is a strong, non-nucleophilic anion that enhances the stability and solubility of the compound in various solvents. This combination of structural features makes it an attractive candidate for a wide range of chemical processes.

In recent years, triphenyl(triphenylphosphaniumyl)oxyphosphanium ditrifluoromethanesulfonate has been extensively studied for its potential as a catalyst in organic synthesis. Its unique electronic and steric properties enable it to facilitate various reactions, including C-H activation, C-C bond formation, and oxidative transformations. For instance, research published in the Journal of the American Chemical Society (JACS) has demonstrated its effectiveness in promoting the oxidative coupling of arylboronic acids to form biaryl compounds under mild conditions.

Beyond catalysis, triphenyl(triphenylphosphaniumyl)oxyphosphanium ditrifluoromethanesulfonate has shown promise in the development of advanced materials. Its ability to form stable complexes with transition metals has led to its use in the synthesis of metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit high surface areas and tunable pore sizes, making them suitable for applications such as gas storage, separation, and catalysis. A study in the journal Advanced Materials highlighted the use of this compound in the synthesis of MOFs with enhanced thermal stability and gas adsorption capacity.

The physical properties of triphenyl(triphenylphosphaniumyl)oxyphosphanium ditrifluoromethanesulfonate, such as its melting point, solubility, and thermal stability, have been thoroughly characterized. It is typically a white or pale yellow solid that is soluble in common organic solvents like dichloromethane, acetonitrile, and dimethylformamide (DMF). Its high thermal stability allows it to be used in reactions at elevated temperatures without significant decomposition.

In terms of safety and handling, while triphenyl(triphenylphosphaniumyl)oxyphosphanium ditrifluoromethanesulfonate is not classified as a hazardous material under current regulations, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn during handling. Additionally, it is recommended to store the compound in a cool, dry place away from incompatible materials.

The synthesis of triphenyl(triphenylphosphaniumyl)oxyphosphanium ditrifluoromethanesulfonate typically involves several steps. One common approach involves the reaction of tris(phenyl)phosphine oxide with triphenylphosphine followed by treatment with triflic acid (CF₃SO₃H). This multi-step process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic methods have focused on improving the efficiency and scalability of this process, making it more accessible for industrial applications.

In conclusion, triphenyl(triphenylphosphaniumyl)oxyphosphanium ditrifluoromethanesulfonate (CAS No. 72450-51-2) is a versatile compound with significant potential in various areas of chemistry and materials science. Its unique structural features and chemical properties make it an invaluable tool for researchers and practitioners alike. As ongoing research continues to uncover new applications and optimize existing ones, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.